Cas no 1034197-37-9 (1H-1,2,4-Triazole, 3-(chloromethyl)-1,5-dimethyl-, hydrochloride (1:1))
1034197-37-9 structure
Product Name:1H-1,2,4-Triazole, 3-(chloromethyl)-1,5-dimethyl-, hydrochloride (1:1)
CAS No:1034197-37-9
MF:C5H9Cl2N3
MW:182.051058530807
CID:6127516
PubChem ID:69189623
Update Time:2024-01-16
1H-1,2,4-Triazole, 3-(chloromethyl)-1,5-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole, 3-(chloromethyl)-1,5-dimethyl-, hydrochloride (1:1)
- 3-(chloromethyl)-1,5-dimethyl-1,2,4-triazole;hydrochloride
- SCHEMBL4786213
- MFCD32711543
- 3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride
- 1034197-37-9
- EN300-7475743
-
- Inchi： 1S/C5H8ClN3.ClH/c1-4-7-5(3-6)8-9(4)2;/h3H2,1-2H3;1H
- InChI Key： CORTUUZANXBFAY-UHFFFAOYSA-N
- SMILES： C(C1=NN(C)C(C)=N1)Cl.Cl
Computed Properties
- Exact Mass: 181.0173527g/mol
- Monoisotopic Mass: 181.0173527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 98.2
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.7Ų
1H-1,2,4-Triazole, 3-(chloromethyl)-1,5-dimethyl-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7475743-0.05g |
3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride |
1034197-37-9 | 95.0% | 0.05g |
$97.0 | 2025-03-10 | |
| Enamine | EN300-7475743-0.1g |
3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride |
1034197-37-9 | 95.0% | 0.1g |
$143.0 | 2025-03-10 | |
| Enamine | EN300-7475743-0.25g |
3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride |
1034197-37-9 | 95.0% | 0.25g |
$205.0 | 2025-03-10 | |
| Enamine | EN300-7475743-0.5g |
3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride |
1034197-37-9 | 95.0% | 0.5g |
$322.0 | 2025-03-10 | |
| Enamine | EN300-7475743-1.0g |
3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride |
1034197-37-9 | 95.0% | 1.0g |
$413.0 | 2025-03-10 | |
| Enamine | EN300-7475743-2.5g |
3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride |
1034197-37-9 | 95.0% | 2.5g |
$877.0 | 2025-03-10 | |
| Enamine | EN300-7475743-5.0g |
3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride |
1034197-37-9 | 95.0% | 5.0g |
$1650.0 | 2025-03-10 | |
| Enamine | EN300-7475743-10.0g |
3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride |
1034197-37-9 | 95.0% | 10.0g |
$2682.0 | 2025-03-10 | |
| Aaron | AR021MWO-50mg |
3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride |
1034197-37-9 | 95% | 50mg |
$307.00 | 2025-03-11 | |
| Aaron | AR021MWO-100mg |
3-(chloromethyl)-1,5-dimethyl-1H-1,2,4-triazole hydrochloride |
1034197-37-9 | 95% | 100mg |
$446.00 | 2025-03-11 |
1H-1,2,4-Triazole, 3-(chloromethyl)-1,5-dimethyl-, hydrochloride (1:1) Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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